2-Cyano-5-cyclopropoxy-N-methylbenzamide

• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 2-cyano-5-cyclopropyloxy-N-methylbenzamide
• InChI: InChI=1S/C12H12N2O2/c1-14-12(15)11-6-10(16-9-4-5-9)3-2-8(11)7-13/h2-3,6,9H,4-5H2,1H3,(H,14,15)
• InChI Key: LKNIRCMFQINYGK-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=CC(=C1)OC2CC2)C#N

Description

2-Cyano-5-cyclopropoxy-N-methylbenzamide is a benzamide derivative characterized by a cyano group at the 2-position, a cyclopropoxy substituent at the 5-position, and an N-methylamide group. While specific data on this compound are absent in the provided evidence, analogous benzamide derivatives (e.g., those in , and 7) suggest that such molecules are often explored in medicinal chemistry for their ability to interact with biological targets via hydrogen bonding or π-π stacking interactions .

Preparation Methods

The synthesis of 2-Cyano-5-cyclopropoxy-N-methylbenzamide typically involves the reaction of 2-cyano-5-cyclopropoxybenzoic acid with N-methylamine under specific conditions . The reaction is carried out in an inert atmosphere to prevent unwanted side reactions. The product is then purified through recrystallization or chromatography to achieve high purity.

Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to maximize yield and minimize costs. The use of automated reactors and continuous flow systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

2-Cyano-5-cyclopropoxy-N-methylbenzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the cyano group to an amine group, resulting in the formation of amine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyano or cyclopropoxy groups are replaced by other functional groups.

Common reagents used in these reactions include hydrogen gas for reduction, potassium permanganate for oxidation, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-Cyano-5-cyclopropoxy-N-methylbenzamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to

Comparison with Similar Compounds

Key Observations:

• Steric Effects : The cyclopropoxy group introduces significant steric hindrance, contrasting with smaller alkoxy substituents (e.g., methoxy in ). This could reduce metabolic degradation but limit membrane permeability .
• Synthetic Accessibility : Unlike the bromo-fluoro analogs in (synthesized via acyl chloride coupling), the cyclopropoxy group in the target compound may require specialized reagents for etherification.

Physicochemical Properties (Inferred)

Property	2-Cyano-5-cyclopropoxy-N-methylbenzamide	N-{2-Methyl-5-...}benzamide ()	4-Bromo-N-(2-chloro-6-fluorophenyl)... ()
Molecular Weight	~260–280 g/mol (estimated)	432.50 g/mol	~450 g/mol
Polarity	High (cyano, amide)	Moderate (amide, aromatic)	Moderate (halogens, trifluoropropoxy)
Crystallinity	Likely amorphous (no data)	Orthorhombic, Pbca space group	Not reported
Synthetic Yield	Not available	Not reported	90% (acyl chloride method)